Cas no 61274-55-3 (Heptanedioic acid, 3-formyl-4-hydroxy-, diethyl ester)
61274-55-3 structure
Product Name:Heptanedioic acid, 3-formyl-4-hydroxy-, diethyl ester
CAS No:61274-55-3
MF:C12H20O6
MW:260.283604621887
CID:486208
PubChem ID:71397529
Update Time:2025-04-19
Heptanedioic acid, 3-formyl-4-hydroxy-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Heptanedioic acid, 3-formyl-4-hydroxy-, diethyl ester
- diethyl 3-formyl-4-hydroxyheptanedioate
- 61274-55-3
- DTXSID50819023
-
- Inchi: 1S/C12H20O6/c1-3-17-11(15)6-5-10(14)9(8-13)7-12(16)18-4-2/h8-10,14H,3-7H2,1-2H3
- InChI Key: ZPNVQGHSOUAWGM-UHFFFAOYSA-N
- SMILES: OC(CCC(=O)OCC)C(C=O)CC(=O)OCC
Computed Properties
- Exact Mass: 260.126
- Monoisotopic Mass: 260.12598835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 11
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 89.9Ų
Experimental Properties
- PSA: 89.9
Heptanedioic acid, 3-formyl-4-hydroxy-, diethyl ester Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
61274-55-3 (Heptanedioic acid, 3-formyl-4-hydroxy-, diethyl ester) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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